Cas no 1785488-91-6 (1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1785488-91-6
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 5181774
• Update Time: 2025-10-05

1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(7-bromo-2-naphthalenyl)-

• Inchi： 1S/C14H11BrO2/c15-12-4-2-9-1-3-11(7-10(9)8-12)14(5-6-14)13(16)17/h1-4,7-8H,5-6H2,(H,16,17)
• InChI Key： RWOMBZPDBIKTIC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3C(=C2)C=C(Br)C=C3)(C(O)=O)CC1

Additional information on 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic Acid (CAS No. 1785488-91-6)

1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid, with the CAS number 1785488-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic naphthalene moiety, modified further by a bromine substituent at the 7-position and a carboxylic acid functional group at the 1-position. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The cyclopropane ring is a key structural element in this compound, known for its high reactivity and ability to introduce conformational constraints into molecules. This rigidity can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates, often enhancing binding affinity and metabolic stability. The naphthalene core provides additional aromaticity, which can contribute to interactions with biological targets such as enzymes and receptors. The presence of the bromine atom at the 7-position of the naphthalene ring further enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions and other chemical transformations.

In recent years, there has been growing interest in the development of molecules incorporating both cyclopropane and naphthalene moieties due to their demonstrated potential in drug discovery. For instance, studies have shown that such compounds can exhibit inhibitory activity against various therapeutic targets, including kinases, proteases, and other enzymes involved in disease pathways. The carboxylic acid group at the 1-position of 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid provides an additional handle for further derivatization, enabling the synthesis of a diverse array of analogues with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a building block for the discovery of new therapeutic agents. The combination of structural rigidity from the cyclopropane ring and electronic diversity from the naphthalene system makes it an attractive candidate for medicinal chemistry campaigns. Researchers have leveraged this compound in several high-profile studies aimed at identifying novel inhibitors of cancer-related enzymes. For example, derivatives of 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid have been shown to exhibit potent activity against specific kinases implicated in tumor growth and progression.

The bromine substituent on the naphthalene ring is particularly noteworthy, as it serves as a versatile handle for further chemical manipulation. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, can be employed to introduce a wide range of aryl or heteroaryl groups at the 2-position of the naphthalene ring. This strategy has been used to generate libraries of compounds with diverse biological profiles, facilitating high-throughput screening efforts in drug discovery.

Furthermore, the carboxylic acid group provides an opportunity for salt formation, which can improve solubility and pharmacokinetic properties of derived compounds. Salts derived from 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid have been investigated as potential drug candidates, showing promise in preclinical studies for their improved bioavailability and stability. These findings underscore the compound's versatility as a scaffold for pharmaceutical development.

The synthesis of 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps include bromination of naphthalene derivatives followed by cyclopropanation reactions to introduce the cyclopropane moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

In conclusion, 1-(7-Bromonaphthalen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1785488-91-6) is a structurally unique and synthetically versatile compound with significant potential in pharmaceutical research. Its combination of a cyclopropane ring, a brominated naphthalene core, and a carboxylic acid functional group makes it an invaluable tool for medicinal chemists seeking to develop novel bioactive agents. Recent studies highlight its utility in targeting various disease-related enzymes, demonstrating its promise as a lead compound or building block in drug discovery efforts.